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Compound of Interest

Compound Name: Glyphosate-d2-1

Cat. No.: B12395753 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of Glyphosate-d2-1, a deuterated form

of the broad-spectrum herbicide, Glyphosate. Adherence to these procedures is critical for

personnel safety and environmental protection.

Immediate Safety and Handling Precautions
Glyphosate-d2-1 presents several hazards that necessitate careful handling. It is classified as

causing serious eye damage and is toxic to aquatic life with long-lasting effects[1][2][3].

Therefore, all personnel must wear appropriate personal protective equipment (PPE), including

eye protection or a face shield, and impervious gloves[4]. In case of eye contact, rinse

cautiously with water for several minutes, removing contact lenses if present and easy to do,

and continue rinsing[1][3]. If skin contact occurs, wash the affected area with soap and

water[3].

Key Hazards:

Causes serious eye damage[1][2][3].

Toxic to aquatic life with long-lasting effects[1][2][3].

May cause mild skin irritation[4].
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Harmful if swallowed, potentially causing gastrointestinal discomfort[3].

Quantitative Data for Glyphosate-d2-1
The following table summarizes key quantitative data for Glyphosate-d2-1 and its non-

deuterated form, Glyphosate. This information is crucial for understanding its chemical

properties and potential environmental fate.

Property Glyphosate Glyphosate-d2

Molecular Formula C₃H₈NO₅P C₃H₆D₂NO₅P[5]

Molecular Weight 169.1 g/mol [6] 171.1 g/mol [5]

CAS Number 1071-83-6[2] 2734001-36-4[1][5]

Physical State Solid; crystals[6] Solid[5]

Water Solubility (25°C) 12,000 mg/L[6] No data

Log Kow <−3.4[6] No data

Step-by-Step Disposal Protocol
The proper disposal of Glyphosate-d2-1 is essential to prevent environmental contamination

and ensure workplace safety. The following protocol outlines the necessary steps for its

disposal in a laboratory setting.

Step 1: Minimize Waste The most effective disposal strategy begins with waste minimization.

Purchase only the amount of Glyphosate-d2-1 needed for your experiments.

Prepare only the required volume of solutions for immediate use[7][8].

Step 2: Handle Excess Material If you have a small amount of leftover diluted Glyphosate-d2-1
solution:

Use it for its intended purpose according to established experimental protocols.

Do not pour excess solution down the drain or onto the soil[8][9].
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Step 3: Prepare for Disposal For undiluted Glyphosate-d2-1 or contaminated materials:

Keep the chemical in its original, tightly sealed container with the label intact[7][10].

Do not mix with other waste chemicals[2].

Step 4: Engage Professional Disposal Services The recommended method for disposing of

unwanted Glyphosate-d2-1 is through a licensed hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup.

Store the sealed container in a designated, secure waste collection area until it is collected.

Step 5: Decontaminate and Dispose of Empty Containers Properly decontaminated containers

may be recyclable, depending on local regulations.

Triple-rinse the empty container with a suitable solvent (e.g., water).

Collect the rinsate as hazardous waste for proper disposal.

Puncture the container to prevent reuse[10].

Dispose of the clean, empty container in accordance with your local recycling or waste

management guidelines[10].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Glyphosate-d2-1.
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Glyphosate-d2-1 for Disposal

Is it a small amount of excess diluted solution?

Use according to experimental protocol

Yes

Is it undiluted chemical or contaminated material?

No

Disposal Complete

Keep in original container, do not mix

Yes

Empty Container

No, it's an empty container

Contact Environmental Health & Safety (EHS) for hazardous waste pickup

Triple-rinse container

Collect rinsate as hazardous waste

Puncture container to prevent reuse

Recycle or dispose of clean container per local regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Glyphosate-d2-1.
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By following these procedures, laboratory personnel can ensure the safe and environmentally

responsible disposal of Glyphosate-d2-1, fostering a culture of safety and sustainability in

research. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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